2-Cyclopropyl-1-[1-(5-methylthiophen-2-yl)sulfonylazetidin-3-yl]benzimidazole

• IUPAC Name: 2-cyclopropyl-1-[1-(5-methylthiophen-2-yl)sulfonylazetidin-3-yl]benzimidazole
• InChI: InChI=1S/C18H19N3O2S2/c1-12-6-9-17(24-12)25(22,23)20-10-14(11-20)21-16-5-3-2-4-15(16)19-18(21)13-7-8-13/h2-6,9,13-14H,7-8,10-11H2,1H3
• InChI Key: RCLHNUHUVNFYBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)N2CC(C2)N3C4=CC=CC=C4N=C3C5CC5
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Safety And Hazards

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